Cas no 150970-28-8 ((2,2-dimethoxycyclohexyl)methanol)

• Product Name: (2,2-dimethoxycyclohexyl)methanol
• CAS No: 150970-28-8
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• MDL: MFCD31573967
• CID: 3794669
• PubChem ID: 67881124
• Update Time: 2025-05-21

(2,2-dimethoxycyclohexyl)methanol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanol, 2,2-dimethoxy-, (±)-
• Cyclohexanemethanol, 2,2-dimethoxy-
• (2,2-dimethoxycyclohexyl)methanol
• SCHEMBL9572202
• 150970-28-8
• F9994-5248
• SY307678
• AKOS032464473
• MFCD31573967

• MDL： MFCD31573967
• Inchi： 1S/C9H18O3/c1-11-9(12-2)6-4-3-5-8(9)7-10/h8,10H,3-7H2,1-2H3
• InChI Key： NKUSWUZHEAZDRO-UHFFFAOYSA-N
• SMILES： C1(CO)CCCCC1(OC)OC

Computed Properties

• Exact Mass: 174.125594432Da
• Monoisotopic Mass: 174.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on (2,2-dimethoxycyclohexyl)methanol

(2,2-Dimethoxycyclohexyl)methanol (CAS No. 150970-28-8): A Versatile Intermediate in Organic Synthesis and Specialty Chemicals

The compound (2,2-dimethoxycyclohexyl)methanol (CAS No. 150970-28-8) is a highly functionalized cyclohexane derivative that has garnered significant attention in the field of organic chemistry and specialty chemical manufacturing. This molecule, characterized by its dimethoxy and hydroxymethyl substituents, serves as a critical building block for the synthesis of complex organic frameworks. Its unique structural features make it invaluable for applications ranging from pharmaceuticals to agrochemicals and fragrances.

One of the most searched questions regarding (2,2-dimethoxycyclohexyl)methanol is its role in asymmetric synthesis. Researchers and chemists frequently explore its potential as a chiral auxiliary or precursor for stereoselective reactions. The presence of the methanol group allows for further functionalization, enabling the creation of diverse derivatives with tailored properties. This adaptability aligns with the growing demand for sustainable and efficient synthetic methodologies, a hot topic in modern green chemistry.

In the context of industrial applications, 150970-28-8 is often discussed in forums and research papers for its utility in producing high-value intermediates. For instance, it can be transformed into cyclohexane-based ligands or protected diols, which are essential in catalysis and polymer science. The compound’s stability under various reaction conditions further enhances its appeal, making it a preferred choice for scalable processes.

Another trending topic tied to (2,2-dimethoxycyclohexyl)methanol is its relevance in fragrance chemistry. The cyclohexyl backbone, combined with oxygenated functionalities, contributes to the synthesis of woody and amber-like scent molecules. Perfumers and flavorists increasingly seek such intermediates to develop novel olfactory profiles, catering to the booming niche markets for bespoke fragrances.

From a technical standpoint, the synthesis of 150970-28-8 typically involves the reduction of corresponding esters or aldehydes, followed by protective group strategies. Recent advancements in biocatalysis and flow chemistry have also been applied to optimize its production, addressing the industry’s push toward greener and more cost-effective routes. These innovations resonate with the broader scientific community’s focus on sustainable chemical manufacturing.

Safety and handling of (2,2-dimethoxycyclohexyl)methanol are frequently queried in professional circles. While it is not classified as hazardous under standard regulations, proper storage in cool, dry environments is recommended to maintain its integrity. Material safety data sheets (MSDS) provide detailed guidance, emphasizing compatibility with common laboratory solvents like ethanol and acetone.

In summary, (2,2-dimethoxycyclohexyl)methanol (CAS No. 150970-28-8) stands out as a multifaceted intermediate with broad applicability. Its synergy with contemporary research trends—such as green synthesis, chiral chemistry, and specialty materials—ensures its continued relevance. As industries evolve toward more sustainable practices, this compound is poised to play a pivotal role in next-generation chemical innovations.